Benzyl Butyl Phthalate

• CAS No.: 85-68-7
• Product Name: Benzyl Butyl Phthalate
• Molecular Formula: 1,2-C6H4(COOCH2C6H5)(COOC4H9); C19H20O4; C19H20O4
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 2-O-benzyl 1-O-butyl benzene-1,2-dicarboxylate
• Standard InChI: InChI=1S/C19H20O4/c1-2-3-13-22-18(20)16-11-7-8-12-17(16)19(21)23-14-15-9-5-4-6-10-15/h4-12H,2-3,13-14H2,1H3
• Standard InChIKey: IRIAEXORFWYRCZ-UHFFFAOYSA-N
• SMILES: CCCCOC(=O)C1=CC=CC=C1C(=O)OCC2=CC=CC=C2
• Canonical SMILES: CCCCOC(=O)C1=CC=CC=C1C(=O)OCC2=CC=CC=C2
• Boiling Point: 698 °F at 760 mm Hg (NTP, 1992); 370.0 °C; 370 °C
• Colorform: Clear, oil liquid
• Density: 1.12 at 68 °F (USCG, 1999); 1.119 g/cu cm at 25 °C; Relative density (water = 1): 1.1
• Flash Point: 390 °F (NTP, 1992); 390 °F (199 °C) (Closed Cup); 198 °C
• Melting Point: less than -31 °F (NTP, 1992); -35 °C
• Physical Description: Butyl benzyl phthalate appears as a clear colorless liquid with a mild odor. Primary hazard is to the environment. Immediate steps should be taken to limit spread to the environment. Easily penetrates the soil to contaminate groundwater and nearby waterways.; Liquid; WetSolid, Liquid; COLOURLESS OILY LIQUID.
• Description: Butyl benzyl phthalate appears as a clear colorless liquid with a mild odor. Primary hazard is to the environment. Immediate steps should be taken to limit spread to the environment. Easily penetrates the soil to contaminate groundwater and nearby waterways.; Butylbenzyl phthalate is a benzyl ester.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: less than 0.1 mg/mL at 72.5° F (NTP, 1992); 8.61e-06 M; In water, 2.69 mg/L at 25 °C; Solubility in water, mg/l: 0.71 (very poor)
• Synonyms: 1,2-Benzenedicarboxylic Acid 1-Butyl 2-(Phenylmethyl) Ester; Phthalic Acid Benzyl Butyl Ester; BBP; Benzyl n-Butyl Phthalate; Butyl Benzyl Phthalate; Diacizer D 160; Ketjenflex 160; NSC 71001; Palatinol BB; S 160; Sant 160; Santicizer 160; Santicizer
• Vapor Density: 10.8 (NTP, 1992) (Relative to Air); 10.8 (Air = 1); Relative vapor density (air = 1): 10.8
• Vapor Pressure: 8.6e-06 mm Hg at 68 °F ; 1.9 mm Hg at 392° F (NTP, 1992); 8.25e-06 mmHg; 8.25X10-6 mm Hg at 25 °C; Vapor pressure at 20 °C: negligible
• PubChem Compound: 2347
• Last Modified: Nov 11 2021